Cas no 61797-72-6 (Piperazine, 1,4-bis[(4-methylphenyl)acetyl]-)

• Product Name: Piperazine, 1,4-bis[(4-methylphenyl)acetyl]-
• CAS No: 61797-72-6
• MF: C₂₂H₂₆N₂O₂
• MW: 350.454045772552
• CID: 465855
• PubChem ID: 18624968
• Update Time: 2025-04-19

Piperazine, 1,4-bis[(4-methylphenyl)acetyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1,4-bis[(4-methylphenyl)acetyl]-
• 2-(4-methylphenyl)-1-[4-[2-(4-methylphenyl)acetyl]piperazin-1-yl]ethanone
• DTXSID40595243
• 1,1'-(Piperazine-1,4-diyl)bis[2-(4-methylphenyl)ethan-1-one]
• 61797-72-6
• SCHEMBL7121816

• Inchi： 1S/C22H26N2O2/c1-17-3-7-19(8-4-17)15-21(25)23-11-13-24(14-12-23)22(26)16-20-9-5-18(2)6-10-20/h3-10H,11-16H2,1-2H3
• InChI Key： GVESNVISVMSXFZ-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(C)=CC=1)N1CCN(C(CC2C=CC(C)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 350.19958
• Monoisotopic Mass: 350.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62